1 -Methoxy-4-(2-propenyl) benzene

• CAS No.: 140-67-0
• Product Name: 1 -Methoxy-4-(2-propenyl) benzene
• Molecular Formula: C10H12O
• Molecular Weight: 148.2 g/mol
• IUPAC Name: 1-methoxy-4-prop-2-enylbenzene
• Standard InChI: InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3,5-8H,1,4H2,2H3
• Standard InChIKey: ZFMSMUAANRJZFM-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC=C
• Canonical SMILES: COC1=CC=C(C=C1)CC=C
• Appearance: Oil
• Boiling Point: 421 °F at 764 mm Hg (NTP, 1992); 215.5 °C; 216 °C at 764 mm Hg
• Colorform: Liquid; Colorless to light yellow liquid
• Density: 0.9645 at 70 °F (NTP, 1992); d15 0.98; 0.965 g/cu cm at 25 °C; 0.960-0.968
• Flash Point: 178 °F (NTP, 1992); 81 °C (178 °F) - closed cup
• Physical Description: Estragole is a colorless liquid with odor of anise. Insoluble in water. Isolated from rind of persea gratissima grath. and from oil of estragon. Found in oils of Russian anise, basil, fennel turpentine, tarragon oil, anise bark oil. (NTP, 1992); Liquid; Colourless to light yellow liquid; Anise-like aroma
• Description: Estragole is a colorless liquid with odor of anise. Insoluble in water. Isolated from rind of persea gratissima grath. and from oil of estragon. Found in oils of Russian anise, basil, fennel turpentine, tarragon oil, anise bark oil. (NTP, 1992); Estragole is an olefinic compound.; 1-Methoxy-4-(2-propenyl)benzene, also known as methylchavicol or estragol, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-Methoxy-4-(2-propenyl)benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Methoxy-4-(2-propenyl)benzene has been detected in multiple biofluids, such as feces and saliva. Within the cell, 1-methoxy-4-(2-propenyl)benzene is primarily located in the membrane (predicted from logP). 1-Methoxy-4-(2-propenyl)benzene is a sweet, alcohol, and anise tasting compound that can be found in a number of food items such as tarragon, pomes, chinese cinnamon, and parsley. This makes 1-methoxy-4-(2-propenyl)benzene a potential biomarker for the consumption of these food products.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble (<1 mg/ml) (NTP, 1992); 0.00 M; 0.178 mg/mL at 25 °C; In water, 178 mg/L at 25 °C; Very soluble in ethanol, chloroform; Insoluble in water; soluble in alcohols; Soluble (in ethanol)
• Synonyms: 4-allylanisole; estragole; methyl chavicol
• Vapor Pressure: 0.165 mm Hg at 25 °C (est)
• PubChem Compound: 8815
• Last Modified: Nov 11 2021